Cas no 2138508-24-2 ((4-methylpyrimidin-2-yl)methanesulfonamide)

(4-Methylpyrimidin-2-yl)methanesulfonamide is a specialized sulfonamide derivative featuring a pyrimidine core with a methyl substituent at the 4-position. This compound exhibits notable chemical versatility due to its dual functional groups: the sulfonamide moiety provides hydrogen-bonding capacity and potential biological activity, while the pyrimidine ring offers a rigid, electron-deficient aromatic system suitable for coordination or further derivatization. The methyl group enhances lipophilicity, potentially improving membrane permeability in pharmaceutical applications. Its well-defined molecular structure makes it valuable as a building block in medicinal chemistry, particularly for kinase inhibitor development, or as a ligand in catalytic systems. The compound's stability under physiological conditions and synthetic accessibility further contribute to its utility in drug discovery and material science research.

(4-methylpyrimidin-2-yl)methanesulfonamide structure

2138508-24-2 structure

Product Name:(4-methylpyrimidin-2-yl)methanesulfonamide

CAS No:2138508-24-2

MF:C₆H₉N₃O₂S

MW:187.219559431076

CID:5988478

PubChem ID:165485765

Update Time:2025-07-02

(4-methylpyrimidin-2-yl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

- (4-methylpyrimidin-2-yl)methanesulfonamide
- 2138508-24-2
- EN300-1120813
- Inchi： 1S/C6H9N3O2S/c1-5-2-3-8-6(9-5)4-12(7,10)11/h2-3H,4H2,1H3,(H2,7,10,11)
- InChI Key： MADNWLCGHAULPU-UHFFFAOYSA-N
- SMILES： S(CC1N=CC=C(C)N=1)(N)(=O)=O

Computed Properties

Exact Mass: 187.04154771g/mol
Monoisotopic Mass: 187.04154771g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 234
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.9
Topological Polar Surface Area: 94.3Å²

(4-methylpyrimidin-2-yl)methanesulfonamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1120813-0.05g	(4-methylpyrimidin-2-yl)methanesulfonamide	2138508-24-2	95%	0.05g	$827.0	2023-10-27
Enamine	EN300-1120813-0.1g	(4-methylpyrimidin-2-yl)methanesulfonamide	2138508-24-2	95%	0.1g	$867.0	2023-10-27
Enamine	EN300-1120813-0.25g	(4-methylpyrimidin-2-yl)methanesulfonamide	2138508-24-2	95%	0.25g	$906.0	2023-10-27
Enamine	EN300-1120813-0.5g	(4-methylpyrimidin-2-yl)methanesulfonamide	2138508-24-2	95%	0.5g	$946.0	2023-10-27
Enamine	EN300-1120813-1.0g	(4-methylpyrimidin-2-yl)methanesulfonamide	2138508-24-2		1g	$1142.0	2023-06-09
Enamine	EN300-1120813-2.5g	(4-methylpyrimidin-2-yl)methanesulfonamide	2138508-24-2	95%	2.5g	$1931.0	2023-10-27
Enamine	EN300-1120813-5.0g	(4-methylpyrimidin-2-yl)methanesulfonamide	2138508-24-2		5g	$3313.0	2023-06-09
Enamine	EN300-1120813-10.0g	(4-methylpyrimidin-2-yl)methanesulfonamide	2138508-24-2		10g	$4914.0	2023-06-09
Enamine	EN300-1120813-1g	(4-methylpyrimidin-2-yl)methanesulfonamide	2138508-24-2	95%	1g	$986.0	2023-10-27
Enamine	EN300-1120813-5g	(4-methylpyrimidin-2-yl)methanesulfonamide	2138508-24-2	95%	5g	$2858.0	2023-10-27